Cas no 2680778-76-9 (3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid)

• Product Name: 3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid
• CAS No: 2680778-76-9
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• CID: 6565830
• PubChem ID: 165941269
• Update Time: 2025-06-10

3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-{[(prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid
• EN300-28285633
• 2680778-76-9
• 3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid

• Inchi： 1S/C14H17NO5/c1-2-8-20-14(18)15-7-4-9-19-12-6-3-5-11(10-12)13(16)17/h2-3,5-6,10H,1,4,7-9H2,(H,15,18)(H,16,17)
• InChI Key： MIXHYZRMSJFPRG-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)O)C=1)CCCNC(=O)OCC=C

Computed Properties

• Exact Mass: 279.11067264g/mol
• Monoisotopic Mass: 279.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid

Introduction to 3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid (CAS No. 2680778-76-9)

3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 2680778-76-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural features, which include aromatic rings, amino groups, and ester functionalities. The intricate arrangement of these chemical moieties imparts unique biochemical properties, making it a promising candidate for various therapeutic applications.

The molecular structure of 3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid consists of a benzoic acid core substituted with a propoxy group, an amino group further functionalized with an ester moiety, and an alkoxy group derived from propene. This structural complexity not only contributes to its distinct chemical behavior but also opens up possibilities for diverse interactions with biological targets. The presence of multiple reactive sites allows for modifications that can enhance its pharmacological efficacy and selectivity.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. 3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid has been studied for its potential role in these areas due to its structural similarity to known bioactive molecules. For instance, the benzoic acid moiety is frequently found in compounds that exhibit anti-inflammatory properties, while the amino and ester groups can serve as pharmacophores for targeting specific enzymes or receptors.

One of the most compelling aspects of this compound is its ability to interact with various cellular signaling pathways. Research has indicated that it may inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. Additionally, the compound's structure suggests potential binding affinity for receptors involved in pain perception and neurotransmission, making it a candidate for developing treatments for chronic pain conditions.

The synthesis of 3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of the benzoic acid core, followed by the introduction of the propoxy and amino groups. The ester functionality is then incorporated through condensation reactions, often involving carbodiimide derivatives or other coupling agents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve higher selectivity and efficiency in the synthesis.

Evaluation of 3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid in preclinical studies has revealed promising results regarding its biological activity. In vitro assays have demonstrated its ability to reduce pro-inflammatory cytokine production in immune cells, suggesting potential therapeutic benefits for conditions like rheumatoid arthritis and inflammatory bowel disease. Furthermore, animal models have shown that this compound can attenuate pain responses without causing significant side effects, indicating a favorable safety profile.

The pharmacokinetic properties of 3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid are also of great interest. Studies have shown that it exhibits moderate solubility in water and lipids, allowing for versatile administration routes such as oral or intravenous delivery. The compound's metabolic stability suggests a reasonable half-life in vivo, which could enhance its therapeutic window. Additionally, preliminary toxicology studies indicate that it does not induce significant organ toxicity at doses relevant to its intended therapeutic use.

Future research directions for 3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid include exploring its potential in combination therapies with other drugs to enhance efficacy while minimizing side effects. Additionally, computational modeling techniques such as molecular docking can be employed to further understand its interactions with biological targets at the atomic level. These studies may provide valuable insights into optimizing its structure for improved pharmacological properties.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. 3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid exemplifies how complex molecular structures can be leveraged to develop innovative treatments for human diseases. As research continues to uncover new applications for this compound, it holds promise as a valuable addition to the pharmacopeia of next-generation therapeutics.